Cas no 84490-12-0 (4-ethyl-5-(pyridine-4-carbonyl)-2,3-dihydro-1H-imidazol-2-one)

• Product Name: 4-ethyl-5-(pyridine-4-carbonyl)-2,3-dihydro-1H-imidazol-2-one
• CAS No: 84490-12-0
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• MDL: MFCD00867137
• CID: 1823510
• PubChem ID: 55263
• Update Time: 2025-06-08

4-ethyl-5-(pyridine-4-carbonyl)-2,3-dihydro-1H-imidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-5-(pyridine-4-carbonyl)-1,3-dihydroimidazol-2-one
• Piroximone
• 1,3-dihydro-4-ethyl-5-isonicotinoyl-2H-imidazole-2-one
• Piroximona
• 4-ethyl-1,3-dihydro-5-(4-pyridoyl)-2H-imidazol-2-one
• MDL 19205
• Piroximonum
• Piroximona [Spanish]
• Piroximone (USAN)
• 1,3-dihydro-4-isonicotinoyl-5-ethyl-2H-imidazol-2-one
• MDL-19205
• Piroximonum [Latin]
• 4-Ethyl-1,3-dihydro-5-(4-pyridinylcarbonyl)-2H-imidazol-2-one
• 4-ethyl-5-(pyridine-4-carbonyl)-2,3-dihydro-1H-imidazol-2-one
• CHEMBL58355
• MDL-19,205
• NS00123455
• 4-Ethyl-5-isonicotinoyl-4-imidazolin-2-one
• PIROXIMONE [USAN]
• SCHEMBL119758
• 2VSD0380YB
• BDBM50225502
• 84490-12-0
• CHEBI:230602
• 4-Ethyl-5-(pyridine-4-carbonyl)-1,3-dihydro-imidazol-2-one
• Z1509142999
• Piroximone [USAN:INN:BAN]
• PIROXIMONE (MART.)
• MDL 19,205
• D05514
• Q27255665
• PIROXIMONE [MART.]
• BRD-K71977764-001-01-2
• PIROXIMONE [INN]
• DB-106800
• AKOS027201112
• 2H-Imidazol-2-one, 4-ethyl-1,3-dihydro-5-(4-pyridinylcarbonyl)-
• EN300-254362
• DTXCID70155970
• UNII-2VSD0380YB
• Piroximonum (Latin)
• DTXSID20233479

• MDL： MFCD00867137
• Inchi： 1S/C11H11N3O2/c1-2-8-9(14-11(16)13-8)10(15)7-3-5-12-6-4-7/h3-6H,2H2,1H3,(H2,13,14,16)
• InChI Key： OQGWJZOWLHWFME-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)C1=C(CC)NC(N1)=O

Computed Properties

• Exact Mass: 217.08500
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Density: 1.245±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 264-266 °C (decomposition)
• Solubility: Very slightly soluble (0.98 g/l) (25 º C),
• PSA: 78.61000
• LogP: 0.89140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 4-ethyl-5-(pyridine-4-carbonyl)-2,3-dihydro-1H-imidazol-2-one

Introduction to 4-ethyl-5-(pyridine-4-carbonyl)-2,3-dihydro-1H-imidazol-2-one (CAS No. 84490-12-0)

4-ethyl-5-(pyridine-4-carbonyl)-2,3-dihydro-1H-imidazol-2-one, identified by its Chemical Abstracts Service (CAS) number 84490-12-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazolone class, a structural motif known for its broad spectrum of biological activities. The presence of both ethyl and pyridine substituents in its molecular framework suggests potential interactions with biological targets, making it a promising candidate for further exploration in drug discovery and development.

The structural features of 4-ethyl-5-(pyridine-4-carbonyl)-2,3-dihydro-1H-imidazol-2-one include a central imidazolone ring system, which is flanked by an ethyl group at the 4-position and a pyridine carbonyl moiety at the 5-position. The pyridine ring, in particular, is a well-known pharmacophore that can engage with various biological receptors and enzymes. This structural configuration not only contributes to the compound's solubility and metabolic stability but also enhances its potential for binding to specific targets in biological systems.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Among these, imidazolones have emerged as a particularly interesting class due to their ability to modulate multiple biological pathways. Studies have shown that imidazolone derivatives can exhibit anti-inflammatory, antimicrobial, and anticancer properties, among others. The compound 4-ethyl-5-(pyridine-4-carbonyl)-2,3-dihydro-1H-imidazol-2-one is no exception and has been investigated for its potential role in these areas.

One of the most compelling aspects of 4-ethyl-5-(pyridine-4-carbonyl)-2,3-dihydro-1H-imidazol-2-one is its interaction with biological targets. The pyridine moiety can form hydrogen bonds and hydrophobic interactions with amino acid residues in proteins, which is crucial for drug-receptor binding. Additionally, the imidazolone ring can engage with nucleic acids or other biomolecules, further enhancing its potential as a therapeutic agent. These interactions are fundamental to understanding the compound's mechanism of action and its potential applications in medicine.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic properties of compounds like 4-ethyl-5-(pyridine-4-carbonyl)-2,3-dihydro-1H-imidazol-2-one with high accuracy. These computational models have been instrumental in guiding experimental design and optimizing drug candidates for clinical trials. By leveraging these tools, scientists have been able to identify novel analogs of this compound that may exhibit improved efficacy and reduced side effects.

The synthesis of 4-ethyl-5-(pyridine-4-carbonyl)-2,3-dihydro-1H-imidazol-2-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, which is essential for both preclinical studies and industrial applications.

In preclinical studies, 4-ethyl-5-(pyridine-4-carbonyl)-2,3-dihydro-1H-imidazol-2-one has shown promise in various disease models. For instance, it has demonstrated anti-inflammatory effects by inhibiting key pro-inflammatory cytokines such as TNF-alpha and IL-beta. Additionally, it has exhibited antimicrobial activity against certain bacterial strains by interfering with essential bacterial enzymes or metabolic pathways. These findings suggest that this compound could be developed into a novel therapeutic agent for treating inflammatory diseases or infections.

The pharmacokinetic profile of 4-ethyl-5-(pyridine - 4 - carbonyl) - 2 , 3 - dihydro - 1 H - imidazol - 2 - one is another critical aspect that has been studied extensively. Researchers have investigated its absorption, distribution, metabolism, and excretion (ADME) properties to understand how it behaves within the body. Preliminary data indicate that this compound has favorable pharmacokinetic characteristics, including reasonable oral bioavailability and moderate metabolic clearance rates. These properties are essential for ensuring that the drug reaches therapeutic levels in the bloodstream without being rapidly metabolized or excreted.

One of the key challenges in drug development is identifying compounds that can effectively cross biological barriers such as cell membranes or blood-brain barriers. The structural features of 4 - ethyl - 5 - ( pyridine - 4 - carbonyl ) - 2 , 3 - dihydro - 1 H - imidazol - 2 - one make it well-suited for these tasks due to its lipophilicity and ability to form stable complexes with biological targets. These properties have been confirmed through various computational simulations and experimental validations.

Future research on 4 - ethyl - 5 - ( pyridine - 4 - carbonyl ) - 2 , 3 - dihydro - 1 H - imidazol - 2 - one will likely focus on optimizing its pharmacological properties through structure-based drug design approaches. By modifying specific functional groups or substituents within its molecular framework, researchers aim to enhance its potency against target enzymes or receptors while minimizing off-target effects.

The integration of machine learning algorithms into drug discovery pipelines has revolutionized how new compounds are identified and optimized for clinical use. These algorithms can analyze vast datasets containing structural information about known drugs along with their biological activities to predict new candidates like 4ethyl5(pyridine44carbonyl)23dihydro1Himidazol22one (CAS No:844901220). This approach not only accelerates research but also reduces costs associated with traditional trial-and-error methods.

In conclusion,4ethyl5(pyridine44carbonyl)23dihydro1Himidazol22one(CASNo:844901220) represents an exciting opportunity within pharmaceutical chemistry due to its unique structural features,biochemical activity,and favorable pharmacokinetic profile.Currentlyunderinvestigationforitspotentialtobe developed into anew therapeuticagent,itsexplorationcontinuestoexpandthanks tovastadvancementsincomputationalmodelingandexperimentaltechniques.As research progresses,this promisingcompoundmayfindwiderapplicationsinmedicinetreatmentofvariousconditions.